Cas no 946345-70-6 (N-(3,3-diphenylpropyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide)

• Product Name: N-(3,3-diphenylpropyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide
• CAS No: 946345-70-6
• MF: C₂₃H₂₃N₃O₂S
• MW: 405.512624025345
• CID: 6434744
• PubChem ID: 44044784
• Update Time: 2025-10-17

N-(3,3-diphenylpropyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-diphenylpropyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide
• F2495-0080
• N-(3,3-diphenylpropyl)-2-{5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide
• N-(3,3-diphenylpropyl)-2-(5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• SR-01000913202
• SR-01000913202-1
• N-(3,3-diphenylpropyl)-2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• 946345-70-6
• AKOS024652565
• 5H-Thiazolo[3,2-a]pyrimidine-3-acetamide, N-(3,3-diphenylpropyl)-2,3-dihydro-5-oxo-

• Inchi： 1S/C23H23N3O2S/c27-21(15-19-16-29-23-25-14-12-22(28)26(19)23)24-13-11-20(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-10,12,14,19-20H,11,13,15-16H2,(H,24,27)
• InChI Key： YKKCFHWYEQRMNG-UHFFFAOYSA-N
• SMILES： C12SCC(CC(NCCC(C3=CC=CC=C3)C3=CC=CC=C3)=O)N1C(=O)C=CN=2

Computed Properties

• Exact Mass: 405.15109816g/mol
• Monoisotopic Mass: 405.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 15.52±0.46(Predicted)

Additional information on N-(3,3-diphenylpropyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide

N-(3,3-Diphenylpropyl)-2-{5-Oxo-2H,3H,5H-1,3Thiazolo[3,2-a]Pyrimidin-3-Yl}Acetamide: A Comprehensive Overview

N-(3,3-Diphenylpropyl)-2-{5-Oxo-2H,3H,5H-1,3Thiazolo[3,2-a]Pyrimidin-3-Yl}Acetamide (CAS No. 946345-70-6) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazolopyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule consists of a thiazolo[pyrimidine] ring system fused with an acetamide group, which contributes to its distinctive chemical properties.

The synthesis of N-(3,3-Diphenylpropyl)-2-{5-Oxo-2H,3H,5H-1,3Thiazolo[3,2-a]Pyrimidin-3-Yl}Acetamide involves a multi-step process that typically begins with the preparation of the thiazolo[pyrimidine] core. This core is then functionalized with an acetamide group and a diphenylpropyl substituent. The diphenylpropyl group introduces steric bulk and hydrophobicity into the molecule, which can influence its pharmacokinetic properties and interactions with biological targets.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Specifically, it has been shown to interact with key enzymes and receptors involved in processes such as inflammation, apoptosis, and angiogenesis. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits antiproliferative activity against various cancer cell lines by inhibiting the PI3K/AKT/mTOR pathway. This finding underscores its potential as a lead compound for the development of anticancer agents.

In addition to its anticancer properties, N-(3,3-Diphenylpropyl)-2-{5-Oxo-2H,3H,5H-1,3Thiazolo[pyrimidin]-Yl}Acetamide has also been investigated for its anti-inflammatory effects. Preclinical studies suggest that it can reduce cytokine production and inhibit NF-kB activation in macrophage cells. These findings make it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

One of the most intriguing aspects of this compound is its ability to modulate neurotransmitter systems. Recent research indicates that it may act as an agonist at GABA receptors, potentially offering therapeutic benefits in conditions such as epilepsy and anxiety disorders. However, further studies are required to fully understand its mechanism of action and safety profile in vivo.

The development of thiazolopyrimidine derivatives like CAS No. 946345-70-6 represents a significant advancement in drug discovery. These compounds combine structural diversity with functional versatility, making them ideal candidates for targeting multiple disease pathways simultaneously. As research continues to uncover new biological activities and mechanisms of action for this compound class, their role in modern medicine is expected to grow significantly.

In conclusion,N-(Diphenylpropyl)-Acetamide derivative (CAS No. 946) is a versatile compound with immense potential in various therapeutic areas due to its unique structure and diverse biological activities. Its ability to modulate key cellular pathways makes it an attractive lead compound for drug development efforts aimed at addressing unmet medical needs.